Cas no 2228311-26-8 (1,2,3-trifluoro-5-(nitromethyl)benzene)

• Product Name: 1,2,3-trifluoro-5-(nitromethyl)benzene
• CAS No: 2228311-26-8
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 6599455
• PubChem ID: 165695719
• Update Time: 2025-10-18

1,2,3-trifluoro-5-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trifluoro-5-(nitromethyl)benzene
• EN300-1824932
• 2228311-26-8

• Inchi： 1S/C7H4F3NO2/c8-5-1-4(3-11(12)13)2-6(9)7(5)10/h1-2H,3H2
• InChI Key： OSZOYBBCFOYDMF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 191.01941286g/mol
• Monoisotopic Mass: 191.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,2,3-trifluoro-5-(nitromethyl)benzene

1,2,3-Trifluoro-5-(Nitromethyl)Benzene: A Comprehensive Overview

1,2,3-Trifluoro-5-(nitromethyl)benzene (CAS No. 2228311-26-8) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines three fluorine atoms at positions 1, 2, and 3 of the benzene ring, along with a nitromethyl group (-NO₂CH₂-) at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 1,2,3-trifluoro-5-(nitromethyl)benzene involves a series of precise chemical reactions. Typically, the starting material is a fluorinated benzene derivative, which undergoes nitration to introduce the nitro group. The nitration process is carefully controlled to ensure the desired regioselectivity, as the positions of the substituents significantly influence the compound's properties. Recent advancements in catalytic systems and reaction conditions have improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

One of the most notable applications of 1,2,3-trifluoro-5-(nitromethyl)benzene is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its fluorinated aromatic ring provides excellent thermal stability and chemical resistance, while the nitro group introduces additional functionality. Researchers have recently explored its use in creating novel polymeric materials for aerospace applications, where durability under extreme conditions is paramount.

In pharmacology, 1,2,3-trifluoro-5-(nitromethyl)benzene has shown potential as a lead compound for drug development. The fluorine atoms contribute to the molecule's lipophilicity and bioavailability, while the nitro group can act as a reactive site for further functionalization. Studies published in leading journals have demonstrated its ability to modulate specific cellular pathways, making it a promising candidate for anti-cancer therapies. Ongoing clinical trials are investigating its efficacy in targeting metastatic breast cancer cells without significant toxicity to healthy tissues.

The environmental impact of 1,2,3-trifluoro-5-(nitromethyl)benzene has also been a topic of recent research. Due to its stability and resistance to degradation under standard environmental conditions, concerns have been raised about its persistence in soil and water systems. However, new bioremediation strategies involving genetically engineered microorganisms have shown promise in breaking down this compound into non-toxic byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

From an analytical standpoint, 1,2,3-trifluoro-5-(nitromethyl)benzene presents unique challenges due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed for accurate characterization. Recent improvements in high-resolution MS instruments have enabled researchers to identify trace amounts of this compound in complex matrices with unprecedented precision.

In conclusion,1,2